Cas no 1805877-12-6 (2-(3-Bromopropanoyl)-6-nitrotoluene)

• Product Name: 2-(3-Bromopropanoyl)-6-nitrotoluene
• CAS No: 1805877-12-6
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5000428
• Update Time: 2025-07-09

2-(3-Bromopropanoyl)-6-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-6-nitrotoluene

• Inchi： 1S/C10H10BrNO3/c1-7-8(10(13)5-6-11)3-2-4-9(7)12(14)15/h2-4H,5-6H2,1H3
• InChI Key： CTOQUUKHXASOGT-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 2-(3-Bromopropanoyl)-6-nitrotoluene

2-(3-Bromopropanoyl)-6-nitrotoluene (CAS No: 1805877-12-6)

2-(3-Bromopropanoyl)-6-nitrotoluene, a compound with the CAS registry number 1805877-12-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a brominated propanoyl group with a nitro-substituted toluene moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable substrate for various research and industrial applications.

The synthesis of 2-(3-Bromopropanoyl)-6-nitrotoluene involves a series of carefully controlled reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring high purity and yield. The molecule's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and electronic properties.

One of the most notable applications of 2-(3-Bromopropanoyl)-6-nitrotoluene is in the field of drug discovery. Its nitro group is known to exhibit potential anti-inflammatory and antioxidant activities, while the brominated propanoyl group contributes to its lipophilicity, enhancing its bioavailability. Recent studies have explored its role as a lead compound in the development of novel therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders.

In addition to its pharmacological applications, 2-(3-Bromopropanoyl)-6-nitrotoluene has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo various polymerization reactions under mild conditions makes it a promising candidate for developing high-performance materials with tailored properties. Researchers have also investigated its potential as a precursor for organic light-emitting diodes (OLEDs), where its electronic properties could contribute to enhanced device efficiency.

The environmental impact of 2-(3-Bromopropanoyl)-6-nitrotoluene has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles, particularly in aquatic environments. Understanding these aspects is crucial for ensuring sustainable practices in its production and application.

Looking ahead, the versatility of 2-(3-Bromopropanoyl)-6-nitrotoluene presents numerous opportunities for further exploration. Ongoing research aims to uncover new synthetic routes, enhance its functional properties, and expand its application scope across diverse industries. As advancements continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial innovation.